Cas no 1131588-09-4 (Ethyl 4-ethyl-3-iodobenzoate)

• Product Name: Ethyl 4-ethyl-3-iodobenzoate
• CAS No: 1131588-09-4
• MF: C₁₁H₁₃IO₂
• MW: 304.124195814133
• CID: 1030663
• PubChem ID: 44829061
• Update Time: 2025-04-20

Ethyl 4-ethyl-3-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-ethyl-3-iodobenzoate
• Ethyl4-ethyl-3-iodobenzoate
• AKOS015843511
• DTXSID30661148
• 1131588-09-4
• DB-060337

• Inchi： 1S/C11H13IO2/c1-3-8-5-6-9(7-10(8)12)11(13)14-4-2/h5-7H,3-4H2,1-2H3
• InChI Key： UDLZFBSLGCLGOH-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)OCC)C=CC=1CC

Computed Properties

• Exact Mass: 303.99603g/mol
• Monoisotopic Mass: 303.99603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų